Cas no 7445-57-0 (Bis(pentachlorophenyl) hexanedioate)

Bis(pentachlorophenyl) hexanedioate structure
7445-57-0 structure
Product name:Bis(pentachlorophenyl) hexanedioate
CAS No:7445-57-0
MF:C18H8O4Cl10
MW:642.784
CID:2800883
PubChem ID:12772738

Bis(pentachlorophenyl) hexanedioate Chemical and Physical Properties

Names and Identifiers

    • DTXSID20509500
    • Bis(pentachlorophenyl) hexanedioate
    • 7445-57-0
    • Inchi: InChI=1S/C18H8Cl10O4/c19-7-9(21)13(25)17(14(26)10(7)22)31-5(29)3-1-2-4-6(30)32-18-15(27)11(23)8(20)12(24)16(18)28/h1-4H2
    • InChI Key: SBOQYYUSVQMMOT-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 641.724885Da
  • Monoisotopic Mass: 637.730786Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 571
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 52.6Ų

Bis(pentachlorophenyl) hexanedioate Related Literature

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